3,4-Dipropoxyaniline hydrochloride
Overview
Description
3,4-Dipropoxyaniline hydrochloride is a useful research compound. Its molecular formula is C12H20ClNO2 and its molecular weight is 245.75. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Research shows that certain derivatives, including triazole compounds, are effective as corrosion inhibitors for mild steel in hydrochloric acid solutions. This suggests potential applications of 3,4-Dipropoxyaniline hydrochloride in similar fields, such as protecting metals from corrosion in acidic environments (Bentiss et al., 2007).
Pharmaceutical Synthesis
Studies have synthesized various compounds for potential therapeutic applications, including analgesic and anti-inflammatory activities. This indicates the relevance of this compound in the synthesis of pharmaceuticals with specific therapeutic properties (Yusov et al., 2019).
Chromatographic Analysis
The compound is relevant in chromatographic methods, such as in the determination of specific drug formulations. This usage demonstrates its importance in analytical chemistry for identifying and quantifying pharmaceutical substances (Lehr, 1996).
Molecular Modeling
This compound can be important in molecular modeling studies to understand structural and electronic effects related to inhibition efficiencies in various applications. This aspect is crucial in designing compounds with desired properties (Grunder-Klotz & Ehrhardt, 1991).
Drug Solubility and Delivery
The compound has implications in modifying drug penetration into the skin, enhancing the efficacy of topical treatments. Its role in promoting the solubility and bioavailability of drugs is vital in pharmaceutical development (Schmalfuss, Neubert, & Wohlrab, 1997).
Bioavailability Studies
It is used in studies to understand the bioavailability of other compounds, which is crucial in assessing the effectiveness of pharmaceutical products (Abraham et al., 2013).
Safety and Hazards
The safety information available indicates that 3,4-Dipropoxyaniline hydrochloride may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
IUPAC Name |
3,4-dipropoxyaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2.ClH/c1-3-7-14-11-6-5-10(13)9-12(11)15-8-4-2;/h5-6,9H,3-4,7-8,13H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNXWXGACRXVYEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)N)OCCC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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